Cas no 62584-70-7 (Benzonitrile, 3-(3-[1,1'-biphenyl]-4-yl-3-oxopropyl)-)

• Product Name: Benzonitrile, 3-(3-[1,1'-biphenyl]-4-yl-3-oxopropyl)-
• CAS No: 62584-70-7
• MF: C₂₂H₁₇NO
• MW: 311.376485586166
• CID: 439135
• PubChem ID: 12340089
• Update Time: 2025-04-19

Benzonitrile, 3-(3-[1,1'-biphenyl]-4-yl-3-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(3-[1,1'-biphenyl]-4-yl-3-oxopropyl)-
• 3-[3-oxo-3-(4-phenylphenyl)propyl]benzonitrile
• 3-[3-([1,1'-Biphenyl]-4-yl)-3-oxopropyl]benzonitrile
• DTXSID60491854
• 62584-70-7

• Inchi： 1S/C22H17NO/c23-16-18-6-4-5-17(15-18)9-14-22(24)21-12-10-20(11-13-21)19-7-2-1-3-8-19/h1-8,10-13,15H,9,14H2
• InChI Key： KHQMCVDVIAONQY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C2C=CC=CC=2)=CC=1)CCC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 311.13111
• Monoisotopic Mass: 311.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86